BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic and Synthetic Overview of N-(6-
amino-2-pyridinyl)-2,2-dimethylpropanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N-(6-amino-2-pyridinyl)-2,2-
Compound Name:
dimethylpropanamide

Cat. No.: B111670

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide, also known as N-(6-aminopyridin-2-
yl)pivalamide, is a chemical compound with the CAS number 132784-74-8. Its molecular
formula is C10H15N30O, and it has a molecular weight of 193.25 g/mol . This document aims to
provide a technical guide to the available spectroscopic and synthetic information for this
compound. However, a comprehensive search of publicly accessible scientific databases and
literature has revealed a significant lack of detailed, experimentally-derived spectroscopic data
and specific synthesis protocols.

While the compound is commercially available, indicating its successful synthesis and
characterization by suppliers, the primary spectral data (*H NMR, 3C NMR, IR, and Mass
Spectrometry) and detailed experimental procedures are not published in accessible literature.
This guide, therefore, summarizes the available information and outlines a general synthetic
approach based on related chemistry.

Chemical Properties

A summary of the basic chemical properties for N-(6-amino-2-pyridinyl)-2,2-
dimethylpropanamide is provided below.
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Property Value Reference
CAS Number 132784-74-8

Molecular Formula C10H15Ns0O

Molecular Weight 193.25 g/mol

Physical Form Solid

Melting Point 146 - 148 °C

Spectroscopic Data

Detailed, experimentally-verified spectroscopic data for N-(6-amino-2-pyridinyl)-2,2-
dimethylpropanamide are not readily available in the public domain. For researchers requiring
this information, it is recommended to acquire the compound from a commercial vendor and
perform the necessary spectroscopic analysis (*H NMR, 3C NMR, IR, Mass Spectrometry) to
obtain primary data.

Synthesis Pathway

While a specific, detailed experimental protocol for the synthesis of N-(6-amino-2-
pyridinyl)-2,2-dimethylpropanamide is not published, a potential synthetic route can be
inferred from general organic chemistry principles and available information for related
compounds. The synthesis would likely involve the acylation of 2,6-diaminopyridine with
pivaloyl chloride.

A generalized workflow for this synthesis is depicted below.
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General Synthetic Workflow
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Caption: A potential synthetic pathway for N-(6-amino-2-pyridinyl)-2,2-

dimethylpropanamide.

Experimental Protocol (Hypothetical)

The following is a generalized, hypothetical protocol based on common amidation reactions.
Note: This procedure has not been experimentally validated for this specific compound and

should be adapted and optimized by qualified personnel.
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e Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2,6-diaminopyridine in a suitable anhydrous solvent such as tetrahydrofuran (THF).
[1] Add a base, for example, triethylamine, to the solution to act as an acid scavenger.

» Addition of Acylating Agent: Cool the reaction mixture in an ice bath (0 °C).[1] Slowly add a
stoichiometric equivalent of pivaloyl chloride to the cooled solution.

o Reaction: Allow the reaction to proceed at a controlled temperature, for instance, by letting it
slowly warm to room temperature (around 20 °C) while stirring for a specified duration.[1]
The reaction progress can be monitored by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete, the mixture would typically be quenched with water
or a saturated aqueous solution of sodium bicarbonate. The product would then be extracted
into an organic solvent (e.g., ethyl acetate). The organic layers would be combined, washed
with brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent removed
under reduced pressure.

 Purification: The crude product would likely require purification, for which column
chromatography on silica gel would be a standard method.

Conclusion

While N-(6-amino-2-pyridinyl)-2,2-dimethylpropanamide is a known compound, detailed
public information regarding its spectroscopic characterization and a step-by-step synthesis
protocol is scarce. Researchers and drug development professionals interested in this
molecule will likely need to perform their own analyses to obtain the necessary quantitative
data. The provided hypothetical synthesis pathway offers a starting point for its preparation in a
laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Overview of N-(6-amino-2-
pyridinyl)-2,2-dimethylpropanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111670#spectroscopic-data-for-n-6-amino-2-
pyridinyl-2-2-dimethylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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